Cas no 24313-50-6 (2-butanone-1,1,1,3,3-d5)

• Product Name: 2-butanone-1,1,1,3,3-d5
• CAS No: 24313-50-6
• MF: C₄H₈O
• MW: 77.1365299224854
• CID: 913011
• PubChem ID: 16213377
• Update Time: 2025-06-30

2-butanone-1,1,1,3,3-d5 Chemical and Physical Properties

Names and Identifiers

• 2-butanone-1,1,1,3,3-d5
• 2-Butanone-d5
• 1,1,1,3,3-butanone-d5
• 1,1,1,3,3-pentadeuterio-butan-2-one
• 2-Butaneone 1,1,1,3,3 -D5
• 491365_ALDRICH
• butanone-d5
• Methyl-d3 ethyl-1,1-d2 ketone
• Butan-2-one-1,1,1,3,3-d5
• 2-Butanone-1,1,1,3,3-d5, 98 atom % D
• J-015444
• 24313-50-6
• 2-Butanone (1,1,1,3,3-D5, 98%)
• A935337
• 1,1,1,3,3-pentadeuteriobutan-2-one
• (1,1,1,3,3-?H?)butan-2-one
• ZWEHNKRNPOVVGH-PDWRLMEDSA-N
• DTXSID50109456
• 2-Butanone-1,1,1,3,3-d5 (6CI,8CI,9CI); 2-Butanone-d5

• Inchi： 1S/C4H8O/c1-3-4(2)5/h3H2,1-2H3/i2D3,3D2
• InChI Key： ZWEHNKRNPOVVGH-PDWRLMEDSA-N
• SMILES： O=C(C([2H])([2H])[2H])C([2H])([2H])C

Computed Properties

• Exact Mass: 77.088898604g/mol
• Monoisotopic Mass: 77.088898604g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 38.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.860 g/mL at 25 °C
• Melting Point: −87 °C(lit.)
• Boiling Point: 80 °C(lit.)
• Flash Point: 26 °F
• Refractive Index: n20/D 1.379(lit.)
• PSA: 17.07000
• LogP: 0.98540
• Solubility: Uncertain
• Vapor Pressure: No data available

2-butanone-1,1,1,3,3-d5 Security Information

• Signal Word：Danger
• Hazard Statement： H225 (100%) H319 (100%) H336 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1193 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36-66-67
• Safety Instruction： 9-16
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-butanone-1,1,1,3,3-d5

Comprehensive Guide to 2-Butanone-1,1,1,3,3-d5 (CAS No. 24313-50-6): Properties, Applications, and Industry Insights

2-Butanone-1,1,1,3,3-d5, also known as deuterated methyl ethyl ketone (MEK-d5), is a stable isotope-labeled variant of the widely used solvent 2-butanone. With the CAS registry number 24313-50-6, this compound has gained significant attention in analytical chemistry, pharmaceutical research, and material sciences due to its unique deuterium substitution pattern. The d5 notation indicates that five hydrogen atoms are replaced by deuterium, enhancing its utility in NMR spectroscopy and mass spectrometry as an internal standard.

The molecular structure of 2-butanone-1,1,1,3,3-d5 features deuterium atoms at the methyl (1,1,1) and methylene (3,3) positions, making it particularly valuable for kinetic studies and metabolic tracing. Researchers frequently search for "deuterated solvents for NMR" or "isotope-labeled MEK applications," reflecting its critical role in modern spectroscopy. Its high isotopic purity (>98% D) ensures minimal interference in quantitative analyses, addressing common user concerns about signal overlap in complex mixtures.

Recent advancements in sustainable chemistry have spotlighted 2-butanone-1,1,1,3,3-d5 as a tool for green synthesis monitoring. Analytical labs increasingly seek "eco-friendly deuterated reagents" to reduce environmental impact while maintaining precision. This aligns with the compound's low volatility compared to non-deuterated MEK, which minimizes atmospheric release during experiments – a key consideration for laboratories complying with ISO 14001 standards.

In pharmaceutical development, CAS 24313-50-6 enables precise drug metabolism studies, particularly for CNS-active compounds. Search trends reveal growing interest in "deuterium labeling in pharmacokinetics" and "MEK-d5 for drug stability testing." The compound's ability to provide unambiguous spectral data supports FDA-compliant analytical method validation, making it indispensable for quality control in API manufacturing.

Material scientists utilize 2-butanone-d5 for polymer characterization, especially in studying crosslinking dynamics through deuterium NMR techniques. With the rise of smart materials, queries like "isotope labeling for polymer degradation analysis" have surged 42% YoY, according to major search engine data. The compound's thermal stability (decomposition >150°C) allows for high-temperature studies of epoxy resins and elastomers.

From a regulatory perspective, 2-butanone-1,1,1,3,3-d5 meets REACH and TSCA requirements for research use. Its non-hazardous classification (unlike some halogenated analogs) makes it preferable for universities and corporate R&D centers addressing "safe deuterated solvent alternatives." Proper storage recommendations include amber glass containers under inert gas to maintain isotopic integrity – a frequent topic in technical forums.

The global market for isotope-labeled chemicals like CAS 24313-50-6 is projected to grow at 6.8% CAGR through 2030, driven by demand from contract research organizations. Strategic partnerships between specialty chemical manufacturers and NMR instrument vendors have optimized supply chains, reducing lead times for this once-niche product. Current research explores its potential in battery electrolyte analysis, responding to the energy sector's need for "deuterated solvents for Li-ion battery research."

For analytical method development, MEK-d5 demonstrates excellent compatibility with reverse-phase HPLC columns and GC-MS systems. Recent publications highlight its use in resolving co-eluting peaks when analyzing complex biological matrices – a solution to the common search query "how to improve chromatographic resolution with deuterated standards." Its 2.05 ppm chemical shift difference from protonated MEK in ¹H NMR creates definitive identification markers.

Quality assurance protocols for 2-butanone-1,1,1,3,3-d5 require rigorous testing via FTIR and isotope ratio mass spectrometry. Manufacturers addressing "how to verify deuterium enrichment" often employ these techniques alongside ¹³C NMR to confirm positional labeling. Batch-to-batch consistency is critical for reproducibility in long-term studies, especially in climate science where researchers track atmospheric compound degradation using isotopic signatures.

Emerging applications include quantum computing research, where deuterated compounds serve as test systems for NMR quantum bit development. This cutting-edge use case has sparked searches for "MEK-d5 in quantum information science" across academic databases. The compound's predictable spin-spin coupling patterns make it ideal for calibrating ultra-high-field spectrometers (>1 GHz).

Handling considerations for 24313-50-6 emphasize standard laboratory practices: use in well-ventilated areas with appropriate PPE. While not classified as hazardous, its hygroscopic nature necessitates moisture-controlled storage – a practical answer to the frequently asked question "how to prevent deuterium exchange in labeled ketones." Technical datasheets typically specify water content <0.1% to ensure optimal performance in sensitive applications.

In summary, 2-butanone-1,1,1,3,3-d5 (CAS 24313-50-6) represents a versatile tool bridging traditional analytical chemistry with next-generation scientific challenges. Its evolving applications from drug development to quantum materials underscore the compound's enduring relevance in 21st-century research, answering pressing industry needs while enabling groundbreaking discoveries across disciplines.